Cas no 15115-59-0 (4-chloro-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-chloro-2,3-dihydro-1H-inden-1-one
• CAS No: 15115-59-0
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD08544408
• CID: 50025
• PubChem ID: 11332681
• Update Time: 2025-06-11

4-chloro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-dihydroinden-1-one
• 4-Chloro-2,3-dihydro-1H-inden-1-one
• 4-Chloro-1-Indanone
• 4-CHLORO-INDAN-1-ONE
• 4-Chloroindan-1-one
• 4-choroindanone
• 1H-INDEN-1-ONE, 4-CHLORO-2,3-DIHYDRO-
• 4-chloroindanone
• PubChem5340
• 4-chloroindane-1-one
• KSC526S1F
• AMOT0651
• MYCZDIIPHIGLCH-UHFFFAOYSA-N
• SBB067176
• 4-chloranyl-2,3-dihydroinden-1-one
• CM10362
• VZ28677
• PB25074
• EN300-51356
• Z234895081
• AC-4562
• AM20030030
• A26837
• FT-0602098
• SCHEMBL782694
• MFCD08544408
• DTXSID40462582
• AKOS000223830
• F8881-7397
• SY041548
• CCG-321056
• W-205718
• CS-W008929
• 4-Chloro-2 pound not3-dihydroinden-1-one
• A809122
• 15115-59-0
• FS-2932
• DB-017435
• 815-313-5
• 4-chloro-2,3-dihydro-1H-inden-1-one

• MDL： MFCD08544408
• Inchi： 1S/C9H7ClO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3H,4-5H2
• InChI Key： MYCZDIIPHIGLCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(CCC=21)=O

Computed Properties

• Exact Mass: 166.01900
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Color/Form: White to yellow crystals or oil
• Density: 1.312
• Melting Point: 90-92℃
• Boiling Point: 285.8 °C at 760 mmHg
• Flash Point: 128.3 °C
• Refractive Index: 1.6
• PSA: 17.07000
• LogP: 2.46890
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-chloro-2,3-dihydro-1H-inden-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-chloro-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 4-chloro-2,3-dihydro-1H-inden-1-one (CAS No. 15115-59-0): Properties, Applications, and Industry Insights

4-chloro-2,3-dihydro-1H-inden-1-one (CAS No. 15115-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated indanone derivative is characterized by its unique molecular structure, which features a chloro-substituted indenone backbone. The compound's CAS registry number 15115-59-0 serves as a critical identifier in chemical databases and regulatory documentation, ensuring precise communication across scientific and industrial sectors.

Recent trends in chemical research highlight growing interest in heterocyclic compounds like 4-chloro-2,3-dihydro-1H-inden-1-one, particularly for their potential as pharmaceutical intermediates. Industry reports indicate increased searches for "indenone derivatives in drug discovery" and "chlorinated ketones synthesis," reflecting the compound's relevance in modern medicinal chemistry. Its structural features make it valuable for developing small molecule therapeutics, with particular applications in central nervous system (CNS) drug development.

The physicochemical properties of CAS 15115-59-0 contribute to its versatility. With a molecular weight of 168.61 g/mol and the characteristic reactivity of both aryl chlorides and cyclic ketones, this compound serves as a flexible building block in organic synthesis. Researchers frequently search for "reactivity of chloroindenones" and "functionalization of dihydroindenones," indicating strong academic interest in its chemical behavior. These properties enable its use in creating complex molecular architectures through various cross-coupling reactions and nucleophilic substitutions.

In the agrochemical sector, 4-chloro-2,3-dihydro-1H-inden-1-one has emerged as a precursor for developing novel crop protection agents. The compound's structural motifs align with current demands for eco-friendly pesticides, as evidenced by rising searches for "green chemistry in agrochemicals." Its potential in creating biodegradable plant growth regulators positions it as a compound of interest in sustainable agriculture innovations.

Analytical characterization of 15115-59-0 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The scientific community shows consistent interest in "analytical methods for indanone derivatives" and "spectral data interpretation of chlorinated ketones," reflecting the need for precise quality control in research and production environments. These analytical protocols ensure the compound meets stringent purity standards required for pharmaceutical applications.

The synthetic accessibility of 4-chloro-2,3-dihydro-1H-inden-1-one contributes to its commercial viability. Current literature describes multiple synthetic routes, including Friedel-Crafts acylation of appropriate precursors followed by selective chlorination. Industrial chemists frequently search for "scale-up synthesis of indenones" and "cost-effective production of chlorinated ketones," highlighting the economic considerations in manufacturing this specialty chemical.

Regulatory aspects of CAS 15115-59-0 remain an area of active discussion, particularly concerning REACH compliance and GMP standards for pharmaceutical intermediates. The compound's status under various chemical inventories and its environmental fate parameters are subjects of professional inquiries, with increasing searches for "regulatory status of indanone derivatives" in major chemical markets.

Future research directions for 4-chloro-2,3-dihydro-1H-inden-1-one may explore its potential in material science applications, particularly as a precursor for organic electronic materials. The growing field of organic semiconductors has created new interest in conjugated systems containing indanone scaffolds. Additionally, its utility in asymmetric synthesis continues to attract attention, with researchers investigating its use as a chiral building block for complex natural product synthesis.

Safety considerations for handling 15115-59-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended during manipulation. The scientific community maintains steady interest in "safe handling of chlorinated ketones" and "storage conditions for reactive intermediates," reflecting ongoing commitment to laboratory safety standards.

Commercial availability of 4-chloro-2,3-dihydro-1H-inden-1-one has expanded in recent years, with multiple suppliers offering the compound in various purity grades. Market analysis shows increasing searches for "reliable sources of indanone derivatives" and "bulk quantities of specialty ketones," indicating growing industrial demand. The compound's price stability and consistent quality make it an attractive option for both research and development-scale applications.